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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Chlorobutanol Hemihydrate

CAS No.: 6001-64-5

Cat. No.: S1492008

Overview Chlorobutanol Hemihydrate (CAS 6001-64-5) is a pharmaceutical primary standard certified by
the European Directorate for the Quality of Medicines & HealthCare (EDQM) [1]. Its primary application, as
specified in the European Pharmacopoeia (EP), is for use as a Reference Standard in analytical testing,
particularly in the identification, assay, and impurity testing of substances and products governed by EP

Monograph 0383 [2].

Specifications and Handling The table below summarizes the key quantitative data for this reference

standard:
Parameter Specification
Catalogue Code Y0002029 [2]
Current Batch 11[2]
Unit Quantity 50 mg per vial [2]
CAS Registry Number 6001-64-5 [2] [1]
Long-Term Storage +5°C = 3°C (Refrigerated) [2] [1]
Dispatching Conditions Ambient temperature [2]
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Parameter Specification
Price 79 EUR (plus 2.5 EUR handling fee per sales unit) [2]
Shipping Group A1A (Ambient, non-controlled, non-dangerous) [2]

This standard is classified under Acute Tox. 4 Oral hazard, and users should consult the provided Safety

Data Sheet (SDS) before use [2] [1].

Detailed Experimental Protocol: Headspace Gas
Chromatography
The following workflow outlines the general procedure for analyzing residual solvents in chlorobutanol

hemihydrate according to the European Pharmacopoeia. This method is based on the prescribed use and

user reports from analytical forums [3].
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Column Selection:
- Fused silica capillary column
- Stationary phase: 6% cyanopropylphenyl, 94% dimethylpolysiloxane

GC Configuration

Injection Mode:
- Split or splitless as per EP
- Carrier Gas: Helium or Nitrogen

Oven Program:

- Details specified in EP method Headspace Sampler

Vial Equilibration:
- Specific temperature and time
as per EP method

\ 4

Standard & Sample Preparation

Weigh reference standard
(Y0002029) accurately

Dissolve in suitable solvent
as specified in EP
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v

Run Sequence

Y

Inject standard and
sample solutions

Y

Data Analysis

Check Retention Times (RT):

- EP Expected RT: ~14 min (first peak)
- Possible Observed RT: ~9 min*

f RT is stable and identifiable

Quantitative Calculation

\ 4

End Analysis

Click to download full resolution via product page

Methodology and Workflow Explanation

The analytical method for chlorebutanel hemihydrate solvents uses Headspace Gas Chromatography

(HS-GC). The workflow above outlines the key stages, and the following sections provide crucial details for

implementation and troubleshooting.
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1. Critical Method Parameters The European Pharmacopoeia method specifies the use of a:

e Column: Fused silica capillary column with a stationary phase of 6% cyanopropylphenyl and 94%
dimethylpolysiloxane [3].

e Carrier Gas: Typically helium or nitrogen, with the specific type and flow rate as defined in the
monograph.

e Sample Introduction: Via a headspace sampler, which involves heating the sample vials to a
specific temperature for a set time to volatilize the target analytes.

2. Preparation of Standard and Sample Solutions

e Accurately weigh the Chlorobutanol Hemihydrate EP Reference Standard (Y0002029) [2].
¢ Dissolve the standard and the test sample in a suitable solvent as prescribed in the EP method to

prepare the standard and test solutions.

3. Execution and Data Analysis

¢ Run the sequence by injecting the standard and sample solutions according to the GC method.
¢ |dentify peaks in the sample by comparing their retention times (RT) with those of the standard.
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e Perform quantitative calculations (e.g., for assay or related substances) using the peak responses as
outlined in the monograph, which may involve an external standard calculation [3].

Troubleshooting and Important Notes

Analysts should be aware of potential methodological challenges reported by other scientists:

¢ Retention Time (RT) Discrepancy: The EP method states a retention time of approximately 14
minutes for the first peak. However, multiple independent evaluations have reported a significantly
shorter RT of around 9 minutes [3]. This suggests that method parameters may require adjustment
during validation.

o Potential for Low Recoveries: Some users have reported a potential sample matrix bias that can
cause low recoveries when using the external standard preparation described in the method [3].

¢ Troubleshooting Steps: If you encounter shorter-than-expected retention times, verify the following
[3]:

The column dimensions (length, diameter, film thickness) match the EP specifications exactly.

The carrier gas type and flow rate are correctly configured.

The oven temperature program is entered accurately.

The column is not damaged.

o

[¢]

[¢]

[e]

Conclusion

The Chlorobutanol Hemihydrate EP Reference Standard is an essential material for ensuring the quality of
pharmaceuticals as per the European Pharmacopoeia. Successful application of the associated HS-GC
method requires careful attention to the monograph details and an awareness of potential practical issues,
particularly regarding retention time stability and quantitative recovery. Method verification and validation in

your own laboratory are critical before use in routine analysis.

Need Custom Synthesis?
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1. Chlorobutanol hemihydrate European Pharmacopoeia (EP ... [sigmaaldrich.com]
2.Y0002029 - Detailed view [crs.edgm.eu]
3. Agilent GC7890B/HS7697A [chromforum.org]

To cite this document: Smolecule. [Chlorobutanol Hemihydrate EP Reference Standard: Application
Notes]. Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b1492008#chlorobutanol-hemihydrate-ep-reference-standard-

application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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